(2E)-1-(3-bromophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-bromophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H11BrOS/c1-10-7-8-17-14(10)6-5-13(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b6-5+
• InChI Key: JGTKUNNEMONPRT-AATRIKPKSA-N
• Canonical SMILES: CC1=C(SC=C1)C=CC(=O)C2=CC(=CC=C2)Br
• Isomeric SMILES: CC1=C(SC=C1)/C=C/C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C14H11BrOS
• Molecular Weight: 307.21 g/mol
• CAS No.: 832126-79-1

Description

(2E)-1-(3-bromophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one, also known as 3-Bromocinnamaldehyde, is a chemical compound with a molecular formula C13H11BrOS. It is a yellow crystalline solid with a melting point of 57-59°C. This compound has been widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Synthesis and Characterization

• The compound (2E)-1-(3-bromophenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one and its derivatives have been synthesized using base-catalyzed Claisen-Schmidt condensation reactions. The synthesized compounds are characterized by techniques like FT-IR, elemental analysis, and single crystal X-ray diffraction, which reveal details about their molecular structure and interactions (Salian et al., 2018).

Structural Elucidation

• The crystal structures of derivatives of this compound have been studied, revealing that molecules are linked through simple hydrogen-bonded chains and different conformers exist in the crystal, highlighting the molecular flexibility and potential for various interactions (Girisha et al., 2016).

Optical Properties

• Chalcone derivatives, including this compound, have been studied for their optoelectronic and charge transport properties. These studies show that they could be good choices for use in various semiconductor devices due to their linear optical, second and third-order nonlinear optical properties (Shkir et al., 2019).

Photochromic Properties

• Some derivatives have been found to exhibit photochromic and fluorescent properties in solution. This indicates their potential application in materials that change color in response to light exposure (Shepelenko et al., 2014).

Nonlinear Optical Material

• A specific derivative has been synthesized and identified as a novel organic nonlinear optical material, indicating potential applications in photonics and optoelectronics (Shruthi et al., 2017).